2-(2-chlorophenyl)-4-methyl-5-(pyridin-2-ylmethyl)-1H-pyrazolo[4,3-c]pyridine-3,6(2H,5H)-dione

• IUPAC Name: 2-(2-chlorophenyl)-4-methyl-5-(pyridin-2-ylmethyl)-1H-pyrazolo[4,3-c]pyridine-3,6-dione
• InChI: InChI=1S/C19H15ClN4O2/c1-12-18-15(10-17(25)23(12)11-13-6-4-5-9-21-13)22-24(19(18)26)16-8-3-2-7-14(16)20/h2-10,22H,11H2,1H3
• InChI Key: DNKYHHFCPXKFIY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=CC(=O)N1CC3=CC=CC=N3)NN(C2=O)C4=CC=CC=C4Cl
• Molecular Formula: C19H15ClN4O2
• DSSTOX Substance ID: DTXSID50588686
• Molecular Weight: 366.8 g/mol
• CAS No.: 955272-06-7

Description

GKT136901 is a pyrazolopyridinedione-based compound known for its potent and reversible inhibition of NADPH oxidase enzymes, specifically NOX1 and NOX4 . This compound is orally bioavailable and non-toxic, making it a promising candidate for various therapeutic applications .

Scientific Research Applications

GKT136901 has a wide range of scientific research applications:

Chemistry: It is used as a tool compound to study the inhibition of NADPH oxidase enzymes and the role of reactive oxygen species in various chemical processes.

Biology: The compound is used to investigate the role of NADPH oxidases in cellular signaling and oxidative stress.

Medicine: GKT136901 has potential therapeutic applications in the treatment of diseases such as diabetic nephropathy, stroke, and neurodegenerative disorders like Parkinson’s and Alzheimer’s diseases.

Industry: It can be used in the development of new drugs targeting oxidative stress-related diseases.

Mechanism of Action

Target of Action

Compounds with similar structures have been described as cyclin-dependent kinase (cdk) inhibitors, calcium channel blockers, and gaba a receptor modulators . These targets play crucial roles in cell cycle regulation, nerve signal transmission, and synaptic transmission, respectively.

Pharmacokinetics

The synthesis of similar compounds involves the condensation of 2-aminopyridines with α-bromoketones under microwave irradiation . This suggests that the compound might be reasonably fast, very clean, high yielding, simple workup and environmentally benign .

Result of Action

Similar compounds have shown antiviral, antiulcer, antibacterial, anticancer, antifungal, and antituberculosis properties . This suggests that GKT136901 might have a broad range of biological activities.

Preparation Methods

The synthesis of GKT136901 involves the formation of a pyrazolopyridinedione core structure. The synthetic route typically includes the following steps:

Formation of the pyrazole ring: This involves the reaction of a hydrazine derivative with a β-keto ester.

Cyclization: The pyrazole intermediate undergoes cyclization with a suitable aldehyde to form the pyrazolopyridinedione core.

Functionalization: The core structure is then functionalized with various substituents to achieve the final compound.

Industrial production methods for GKT136901 are not widely documented, but the process would likely involve optimization of the above synthetic steps to ensure high yield and purity.

Chemical Reactions Analysis

GKT136901 undergoes several types of chemical reactions:

Oxidation: It acts as a selective scavenger of peroxynitrite, preventing the nitration of tyrosine residues in proteins.

Reduction: The compound itself is degraded when exposed to peroxynitrite, indicating a reduction reaction.

Substitution: Functional groups on the pyrazolopyridinedione core can be substituted with various reagents to modify its activity and selectivity.

Common reagents and conditions used in these reactions include peroxynitrite for oxidation and various nucleophiles for substitution reactions. The major products formed from these reactions include nitrated proteins and modified pyrazolopyridinedione derivatives .

Comparison with Similar Compounds

GKT136901 is unique in its dual inhibition of NOX1 and NOX4, as well as its selective scavenging of peroxynitrite . Similar compounds include:

GKT137831: Another NOX1/4 inhibitor with similar properties but different pharmacokinetic profiles.

VAS3947: A NOX inhibitor with a broader range of activity, affecting multiple NOX isoforms.

ML171: A selective NOX1 inhibitor with different selectivity and potency compared to GKT136901.

GKT136901 stands out due to its high selectivity for NOX1 and NOX4, as well as its additional property of peroxynitrite scavenging, which enhances its therapeutic potential .

Synthesis routes and methods

Procedure details

An isopropanolic solution of i-PrONa, obtained by dissolving of sodium (0.082 g, 3.57 mmol, 1 equiv) in i-PrOH (75 ml), was treated with methyl[(4E)-1-(2-chlorophenyl)-5-oxo-4-{1-[(pyridin-2-ylmethyl)amino]ethylidene}-4,5-dihydro-1H-pyrazol-3-yl]acetate (Compound of Formula (VIII) (1.42 g, 3.57 mmol, 1 equiv.). The reaction mixture was refluxed for 1 h, then cooled and neutralized to pH 7 by addition of 0.59 ml of a 20% aqueous HCl solution. 50 ml of i-PrOH were removed in vacuo and 25 ml of H2O were added before placing the flask in the fridge overnight. The white precipitate formed was filtered off, washed with water (2×5 ml), then with cyclohexane and dried in vacuo. 1.07 g of pure product 2-(2-chlorophenyl)-4-methyl-5-(pyridin-2-ylmethyl)-1H-pyrazolo[4,3-c]pyridine-3,6(2H,5H)-dione was obtained. Yield 82%. 1H-NMR: (500 MHz, DMSO-d6, ppm): 2.78 (s, 3H), 5.41 (s, 2H), 5.66 (s, 1H), 7.31-7.28 (m, 1H), 7.32 (d, J=7.9 Hz, 1H), 7.50-7.47 (m, 2H), 7.60-7.56 (m, 1H), 7.66-7.64 (m, 1H), 7.79 (td, J 7.6, 1.9 Hz, 1H), 8.48 (m, 1H), 10.73 (s, br, 1H). MS (ESI+): 367.9; MS (ESI−): 365.7.